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Compound of Interest

Compound Name: Malathion

Cat. No.: B1675926 Get Quote

AN-PST-001

Introduction
Malathion is a widely utilized organophosphate insecticide in agriculture for controlling a broad

spectrum of pests.[1][2] Quality control of pesticide formulations is crucial to ensure efficacy

and safety. This application note describes a simple, cost-effective, and accurate UV-Vis

spectrophotometric method for the quantitative determination of Malathion in pesticide

formulations.[1][3]

Principle
The method is based on the principle that Malathion exhibits strong absorbance in the

ultraviolet (UV) region of the electromagnetic spectrum. The concentration of Malathion in a

solution is directly proportional to its absorbance at a specific wavelength, following the Beer-

Lambert Law. The wavelength of maximum absorbance (λmax) for Malathion in methanol is

240 nm, which is utilized for its quantification.[1][3]

Materials and Methods
1. Instrumentation

UV-Vis Spectrophotometer (double beam)

Analytical balance
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Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

Quartz cuvettes (1 cm path length)

Syringe filter (0.45 µm)

2. Reagents and Standards

Methanol (HPLC grade)

Malathion reference standard (analytical grade)

Pesticide formulation containing Malathion

3. Preparation of Standard Stock Solution

Accurately weigh 10 mg of Malathion reference standard and transfer it to a 100 mL

volumetric flask.

Dissolve the standard in a small amount of methanol and then make up the volume to 100

mL with methanol to obtain a stock solution of 100 µg/mL.

From this stock solution, prepare a working standard solution of 10 µg/mL by diluting 10 mL

of the stock solution to 100 mL with methanol.

4. Preparation of Sample Solution

Accurately weigh a quantity of the pesticide formulation equivalent to 10 mg of Malathion.

Transfer the weighed sample to a 100 mL volumetric flask.

Add a small amount of methanol and sonicate for 15 minutes to ensure complete dissolution

of the active ingredient.

Make up the volume to 100 mL with methanol.

Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.
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Dilute 1 mL of the filtered solution to 10 mL with methanol to obtain a theoretical

concentration of 10 µg/mL.

5. Spectrophotometric Analysis

Set the UV-Vis spectrophotometer to scan the wavelength range from 200 nm to 400 nm.

Use methanol as the blank.

Record the UV spectrum of the diluted standard solution and determine the wavelength of

maximum absorbance (λmax). The reported λmax for Malathion in methanol is 240 nm.[1][3]

Set the instrument to measure the absorbance at 240 nm.

Measure the absorbance of the prepared standard and sample solutions against the

methanol blank.

Experimental Workflow
Caption: Experimental workflow for the determination of Malathion.

Data Presentation
The quantitative data for the UV spectrophotometric method for Malathion determination is

summarized in the table below.

Parameter Reported Value Reference

Wavelength (λmax) 240 nm [1][3]

Solvent Methanol [1][3]

Linearity Range 1 - 5 µg/mL [1][3]

Correlation Coefficient (r²) 0.9995 [1][3]

Regression Equation y = 0.1962x + 0.01 [1]

Accuracy (% Recovery) 98 - 105% [1][3]

Precision (%RSD) < 2% [1]
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Protocols
Protocol 1: Preparation of Calibration Curve

From the 10 µg/mL working standard solution, pipette 1, 2, 3, 4, and 5 mL into separate 10

mL volumetric flasks.

Make up the volume to 10 mL with methanol to obtain final concentrations of 1, 2, 3, 4, and 5

µg/mL.

Measure the absorbance of each solution at 240 nm against a methanol blank.

Plot a calibration curve of absorbance versus concentration.

Determine the correlation coefficient (r²) and the regression equation.

Protocol 2: Quantification of Malathion in Pesticide Formulation

Prepare the sample solution as described in the "Preparation of Sample Solution" section.

Measure the absorbance of the final diluted sample solution at 240 nm.

Calculate the concentration of Malathion in the sample solution using the regression

equation obtained from the calibration curve.

Calculate the percentage of Malathion in the original pesticide formulation using the

following formula:

% Malathion = (C × D × V) / (W × 10)

Where:

C = Concentration of Malathion from the calibration curve (µg/mL)

D = Dilution factor

V = Final volume of the sample solution (mL)

W = Weight of the pesticide formulation taken (mg)
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Logical Relationship Diagram
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Caption: Logical relationship of the Malathion analysis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pnrjournal.com [pnrjournal.com]

2. Malathion (Ref: OMS 1) [sitem.herts.ac.uk]

3. pnrjournal.com [pnrjournal.com]

To cite this document: BenchChem. [Application Note: Determination of Malathion in
Pesticide Formulations by UV Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1675926#uv-spectroscopy-for-determination-of-
malathion-in-pesticide-formulations]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1675926?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675926?utm_src=pdf-body
https://www.benchchem.com/product/b1675926?utm_src=pdf-custom-synthesis
https://pnrjournal.com/index.php/home/article/download/4133/4362
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/421.htm
https://www.pnrjournal.com/index.php/home/article/view/4133
https://www.benchchem.com/product/b1675926#uv-spectroscopy-for-determination-of-malathion-in-pesticide-formulations
https://www.benchchem.com/product/b1675926#uv-spectroscopy-for-determination-of-malathion-in-pesticide-formulations
https://www.benchchem.com/product/b1675926#uv-spectroscopy-for-determination-of-malathion-in-pesticide-formulations
https://www.benchchem.com/product/b1675926#uv-spectroscopy-for-determination-of-malathion-in-pesticide-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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